Cas no 1042153-28-5 (1,1-difluoro-3-(iodomethyl)cyclopentane)

• Product Name: 1,1-difluoro-3-(iodomethyl)cyclopentane
• CAS No: 1042153-28-5
• MF: C₆H₉F₂I
• MW: 246.036941289902
• CID: 4559712
• PubChem ID: 58024253
• Update Time: 2025-05-21

1,1-difluoro-3-(iodomethyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(iodomethyl)cyclopentane

• Inchi： 1S/C6H9F2I/c7-6(8)2-1-5(3-6)4-9/h5H,1-4H2
• InChI Key： OGPZYCIKOMJVFP-UHFFFAOYSA-N
• SMILES： C1(F)(F)CCC(CI)C1

Computed Properties

• Exact Mass: 245.97170g/mol
• Monoisotopic Mass: 245.97170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Additional information on 1,1-difluoro-3-(iodomethyl)cyclopentane

1,1-Difluoro-3-(Iodomethyl)cyclopentane: A Comprehensive Overview

1,1-Difluoro-3-(iodomethyl)cyclopentane (CAS No. 1042153-28-5) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, characterized by its unique structure featuring a cyclopentane ring substituted with difluoro and iodomethyl groups, exhibits a wide range of applications and potential uses in modern chemistry. In this article, we delve into the properties, synthesis methods, applications, and recent advancements associated with this compound.

The molecular structure of 1,1-difluoro-3-(iodomethyl)cyclopentane is notable for its cyclopentane ring, which serves as a rigid framework for the substituents. The presence of two fluorine atoms at the 1-position introduces electron-withdrawing effects, while the iodomethyl group at the 3-position imparts unique reactivity. This combination makes the compound highly valuable in various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of complex molecules, particularly in drug discovery and agrochemical development.

One of the most significant aspects of 1,1-difluoro-3-(iodomethyl)cyclopentane is its synthetic versatility. Researchers have developed several methods to synthesize this compound efficiently. Traditional approaches involve multi-step reactions using Grignard reagents or organometallic catalysts. However, recent advancements have focused on streamlining these processes to enhance yield and reduce reaction time. For instance, a study published in *Journal of Organic Chemistry* demonstrated a one-pot synthesis method utilizing palladium-catalyzed cross-coupling reactions, which significantly improved the overall efficiency.

The applications of 1,1-difluoro-3-(iodomethyl)cyclopentane are diverse and expanding rapidly. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its ability to undergo various substitution and addition reactions makes it an ideal building block for constructing complex molecular architectures. Additionally, this compound has shown promise in materials science as a precursor for advanced polymers and coatings.

Recent research has also explored the use of 1,1-difluoro-3-(iodomethyl)cyclopentane in sustainable chemistry. Scientists have investigated its role in developing eco-friendly processes that minimize waste and reduce environmental impact. For example, a study published in *Green Chemistry* highlighted its application in catalytic asymmetric synthesis, which offers a greener alternative to traditional methods.

In conclusion, 1,1-difluoro-3-(iodomethyl)cyclopentane (CAS No. 1042153-28-5) is a multifaceted compound with immense potential across various chemical disciplines. Its unique structure enables it to participate in a wide array of reactions, making it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimize synthetic pathways, this compound is poised to play an even more significant role in shaping the future of organic chemistry.